Cas no 2680883-40-1 (benzyl N-{4-bromo-3-2-(2-methoxyethoxy)ethoxyphenyl}carbamate)

• Product Name: benzyl N-{4-bromo-3-2-(2-methoxyethoxy)ethoxyphenyl}carbamate
• CAS No: 2680883-40-1
• MF: C₁₉H₂₂BrNO₅
• MW: 424.285685062408
• CID: 5625682
• PubChem ID: 165932404
• Update Time: 2025-10-31

benzyl N-{4-bromo-3-2-(2-methoxyethoxy)ethoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304021
• benzyl N-{4-bromo-3-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate
• 2680883-40-1
• benzyl N-{4-bromo-3-2-(2-methoxyethoxy)ethoxyphenyl}carbamate

• Inchi： 1S/C19H22BrNO5/c1-23-9-10-24-11-12-25-18-13-16(7-8-17(18)20)21-19(22)26-14-15-5-3-2-4-6-15/h2-8,13H,9-12,14H2,1H3,(H,21,22)
• InChI Key： FNBIXYQYUCAHCC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1OCCOCCOC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 423.06814g/mol
• Monoisotopic Mass: 423.06814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66Ų

Additional information on benzyl N-{4-bromo-3-2-(2-methoxyethoxy)ethoxyphenyl}carbamate

Comprehensive Overview of Benzyl N-{4-bromo-3-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate (CAS No. 2680883-40-1)

Benzyl N-{4-bromo-3-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate (CAS No. 2680883-40-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique carbamate and aryl bromide functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity, featuring a methoxyethoxy side chain, enhances solubility and reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like benzyl N-{4-bromo-3-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers are particularly interested in its potential role in kinase inhibitor development, a hot topic in oncology and autoimmune disease research. The compound's bromo-substituted phenyl moiety allows for further functionalization, enabling the creation of diverse derivatives with tailored properties.

The synthesis of CAS No. 2680883-40-1 involves multi-step organic reactions, including etherification and carbamate formation, which require precise control of reaction conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and structural integrity. As the pharmaceutical industry shifts toward green chemistry, efforts to optimize the synthesis of this compound using catalytic methods or biocatalysts have become a focal point.

Beyond pharmaceuticals, benzyl N-{4-bromo-3-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate has potential applications in advanced materials, such as liquid crystals or polymer additives, due to its ether-linked side chains. Its compatibility with cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) further expands its utility in creating complex architectures for optoelectronic devices.

Frequently asked questions about this compound include: "What is the shelf life of benzyl N-{4-bromo-3-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate?" and "How to store CAS 2680883-40-1 to ensure stability?". Proper storage under inert conditions (e.g., nitrogen atmosphere) at low temperatures is recommended to prevent degradation. Another trending query is "Can this compound be used in peptide synthesis?"—while not a direct building block, its derivatives may serve as protective groups or linkers.

In summary, benzyl N-{4-bromo-3-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate represents a versatile scaffold bridging medicinal chemistry and material science. Its ongoing exploration aligns with global trends in precision medicine and sustainable synthesis, positioning it as a compound of enduring relevance in scientific innovation.